Cas no 630423-38-0 (Isoquinoline, 1,4-dichloro-6-methoxy-)

• Product Name: Isoquinoline, 1,4-dichloro-6-methoxy-
• CAS No: 630423-38-0
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 1650641
• PubChem ID: 21889809
• Update Time: 2025-04-21

Isoquinoline, 1,4-dichloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dichloro-6-methoxy-
• 1,4-dichloro-6-methoxyIsoquinoline
• DA-30231
• SCHEMBL1536440
• IFGWFVZECHLNJD-UHFFFAOYSA-N
• 630423-38-0

• Inchi： 1S/C10H7Cl2NO/c1-14-6-2-3-7-8(4-6)9(11)5-13-10(7)12/h2-5H,1H3
• InChI Key： IFGWFVZECHLNJD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC(=CC=21)OC)Cl

Computed Properties

• Exact Mass: 226.99061
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12